Cas no 1431728-47-0 (2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde)

2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde is a specialized quinoline derivative featuring a chloro-substituted phenylsulfanyl group at the 2-position and a formyl functional group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural framework allows for further functionalization, making it useful in the preparation of heterocyclic compounds with potential biological activity. The presence of the chloro-phenylsulfanyl moiety enhances reactivity in nucleophilic substitution reactions, while the aldehyde group provides a versatile handle for condensation or reduction chemistry. This compound is typically handled under controlled conditions due to its sensitivity.

2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde structure

1431728-47-0 structure

Product Name:2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde

CAS No:1431728-47-0

MF:C₁₇H₁₂ClNOS

MW:313.801281929016

CID:5150679

Update Time:2025-05-28

2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde
- 3-Quinolinecarboxaldehyde, 2-[(4-chlorophenyl)thio]-8-methyl-
- Inchi： 1S/C17H12ClNOS/c1-11-3-2-4-12-9-13(10-20)17(19-16(11)12)21-15-7-5-14(18)6-8-15/h2-10H,1H3
- InChI Key： WFTYIMBHIONDLC-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2C)C=C(C=O)C=1SC1=CC=C(Cl)C=C1

2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504327-1g	2-((4-Chlorophenyl)thio)-8-methylquinoline-3-carbaldehyde	1431728-47-0	97%	1g	$396	2022-06-12

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Additional information on 2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde

Comprehensive Overview of 2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde (CAS No. 1431728-47-0)

The compound 2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde (CAS No. 1431728-47-0) is a quinoline-based derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a chlorophenylsulfanyl group and a carbaldehyde moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and organic synthesis.

In recent years, the demand for quinoline derivatives has surged, driven by their applications in anticancer, antimicrobial, and anti-inflammatory agents. The 8-methyl and 3-carbaldehyde functional groups in this compound enhance its reactivity, enabling it to participate in various cross-coupling reactions and Schiff base formation. These properties align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce high-value chemicals.

One of the most searched questions related to 2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for laboratory-scale reactions. Additionally, its thermal stability has been tested up to 200°C, which is crucial for industrial processes requiring high-temperature conditions.

The synthetic routes for CAS No. 1431728-47-0 often involve Pd-catalyzed coupling or nucleophilic substitution reactions. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Another trending topic is its potential as a fluorescence probe, given the quinoline core's inherent luminescent properties. This application is particularly valuable in bioimaging and diagnostic assays.

From an SEO perspective, keywords like "quinoline carbaldehyde synthesis", "chlorophenylsulfanyl derivatives", and "CAS 1431728-47-0 applications" are highly searched in chemical databases and research platforms. This underscores the need for detailed, accessible information about this compound. Furthermore, its regioselectivity in reactions is a hot topic among organic chemists, as it influences the yield and purity of downstream products.

In conclusion, 2-(4-Chloro-phenylsulfanyl)-8-methyl-quinoline-3-carbaldehyde represents a promising scaffold in modern chemistry. Its multifaceted applications, from drug development to material science, highlight its importance in both academic and industrial settings. As research progresses, this compound is likely to gain even more attention for its role in advancing sustainable chemical innovations.